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Compound of Interest

Compound Name:
4-Amino-1H-pyrazole-3-

carbonitrile

Cat. No.: B1337576 Get Quote

This guide provides immediate, essential safety and logistical information for handling 4-
Amino-1H-pyrazole-3-carbonitrile (CAS No: 16617-46-2), ensuring the safety of researchers,

scientists, and drug development professionals. The following procedures cover personal

protective equipment, operational handling, and disposal.

Hazard Identification and Classification
4-Amino-1H-pyrazole-3-carbonitrile is classified as a hazardous substance. It is crucial to

handle this chemical with care, adhering to the safety protocols outlined below.

Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1][2]

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[3]

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin[3]

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled[3]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

PPE Category Specification Rationale

Eye and Face Protection

Safety goggles with side-

shields or tightly fitting safety

goggles.[1]

Protects against splashes and

dust particles causing serious

eye irritation.

Hand Protection
Chemical-resistant protective

gloves (e.g., nitrile rubber).

Prevents skin contact, which

can cause irritation and

harmful effects if absorbed.[1]

[3]

Skin and Body Protection

Impervious clothing, such as a

lab coat, and closed-toe

shoes.

Provides a barrier against

accidental skin contact.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

ventilation is inadequate or if

dust is generated.[3][4]

Protects against inhalation of

harmful dust particles.[3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for safety and to maintain the integrity of

the experiment.

Preparation and Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area. A chemical fume hood or

a local exhaust ventilation system is required.[1][2][5][6][7]

Safety Equipment: Ensure an accessible safety shower and eyewash station are available

before starting any work.[1][7]

Avoid Ignition Sources: Keep the chemical away from heat and sources of ignition.[6][7]
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Handling the Compound
Avoid Contact: Prevent all contact with skin and eyes. Do not breathe in dust or aerosols.[1]

[4][6]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[1][2][4] Do

not eat, drink, or smoke in the laboratory area.[4][7]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[6]

Accidental Release Measures
Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains or water courses.[1][5][7]

Clean-up: Use personal protective equipment. Absorb spills with an inert, non-combustible

material (e.g., diatomite, universal binders) and collect for disposal.[1][7] Decontaminate the

area with a suitable solvent like alcohol.[1][7]

First Aid Measures
If on Skin: Immediately wash with plenty of soap and water. Remove contaminated clothing

and wash it before reuse. Seek medical attention if skin irritation occurs.[1][2][4]

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][4]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1][4]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][7]
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Disposal Plan
Proper disposal of 4-Amino-1H-pyrazole-3-carbonitrile and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: This material should be treated as hazardous waste.[8]

Disposal Method: Dispose of the waste material at an approved waste disposal plant.[4]

Disposal must be in accordance with local, regional, and national regulations.[4]

Container Disposal: Empty containers should be triple-rinsed and disposed of as hazardous

waste.

Environmental Precautions: Do not allow the product to be released into the environment or

enter drains.[5][7]

Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling 4-Amino-1H-pyrazole-3-
carbonitrile, emphasizing key safety checkpoints.
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1. Preparation

2. Handling

3. Cleanup & Disposal
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- Gloves

- Lab Coat
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Click to download full resolution via product page

Caption: Workflow for safe handling of 4-Amino-1H-pyrazole-3-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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